Cas no 7114-76-3 (2-(3-Oxobutyl)benzoic acid)

• Product Name: 2-(3-Oxobutyl)benzoic acid
• CAS No: 7114-76-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2799851
• PubChem ID: 57315939
• Update Time: 2025-04-21

2-(3-Oxobutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4768892
• DTXCID10671563
• 7114-76-3
• 2-(3-Oxobutyl)benzoic acid
• DTXSID60720818

• Inchi： 1S/C11H12O3/c1-8(12)6-7-9-4-2-3-5-10(9)11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： OBKLQFISFFJNTE-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids